Cas no 4850-73-1 (Benzoic acid,2-[(R)-methylsulfinyl]-, methyl ester)

• Product Name: Benzoic acid,2-[(R)-methylsulfinyl]-, methyl ester
• CAS No: 4850-73-1
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 326096
• PubChem ID: 2763930
• Update Time: 2025-04-19

Benzoic acid,2-[(R)-methylsulfinyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(R)-methylsulfinyl]-, methyl ester
• METHYL 2-(METHYLSULFINYL)BENZENECARBOXYLATE
• methyl 2-methylsulfinylbenzoate
• methyl 2-(methylsulfinyl)benzoate
• methyl 2-methanesulfinylbenzoate
• methylmethylsulfinylbenzenecarboxylate
• o-Methyl-sulfonyl-methyl-benzoat
• SCHEMBL8355188
• AKOS005070514
• DTXSID20377206
• (rs)-(2-methoxycarbonylphenyl) methyl sulfoxide
• A913926
• J-521871
• 31419-25-7
• FT-0680374
• Methyl 2-(methanesulfinyl)benzoate
• MFCD03844851
• 4850-73-1
• N,N-BIS-(3-METHYL-BUTYL)-MALONAMIDE
• 4L-615S

• MDL： MFCD03844851
• Inchi： 1S/C9H10O3S/c1-12-9(10)7-5-3-4-6-8(7)13(2)11/h3-6H,1-2H3
• InChI Key： OAPYIFWRUTZGOY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 198.03500
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 362.9°Cat760mmHg
• Flash Point: 173.2°C
• Refractive Index: 1.586
• PSA: 62.58000
• LogP: 2.07630

Benzoic acid,2-[(R)-methylsulfinyl]-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives